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Compound of Interest

Compound Name: Cyclodecane

Cat. No.: B1584694

This document provides a comprehensive overview of the initial safety and handling data for
cyclodecane (CAS No. 293-96-9), targeted towards researchers, scientists, and drug

development professionals. The information is compiled from available safety data sheets and
chemical property databases.

Physicochemical and Hazard Properties

A foundational understanding of the physicochemical properties of a compound is critical for its

safe handling. Cyclodecane is a colorless liquid at room temperature.[1] The key quantitative
data are summarized below.

Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula CioHz0 [1112][3]
Molar Mass 140.27 g/mol [11[2][3]
Appearance Colorless liquid [11[3114]
Density 0.871 g/cm3 at 25 °C [11[3]
Melting Point 9-10 °C [1][3]
Boiling Point 201 °C [11[3114]
Flash Point 65 °C (149 °F) [3][4][5][6]
Vapor Pressure 0.447 mmHg at 25°C [7]

Water Solubility 0.33 mg/L at 25 °C [7]

Toxicological and Hazard Data

The toxicological properties of cyclodecane have not been thoroughly investigated. However,
available data from the European Chemicals Agency (ECHA) provide a GHS classification.

Hazard Class GHS Classification Source(s)

H304: May be fatal if

Aspiration Hazard swallowed and enters airways [2]
(Danger)
. H227: Combustible liquid
Flammability

(Warning)

Note: No specific LD50 or LC50 data for cyclodecane were found in the provided search
results. One source indicates that for the similar compound cyclododecane, the oral LD50 in
rats and subcutaneous LD50 in mice are both >10,000 mg/kg, suggesting low acute toxicity for
that substance.[8]

Safe Handling and Storage Protocols
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Adherence to proper handling and storage procedures is essential to mitigate the risks
associated with cyclodecane's flammability and aspiration hazard.

Personal Protective Equipment (PPE) and Engineering
Controls

e Ventilation: Handle in a well-ventilated place to avoid the formation and inhalation of mists,
gases, or vapors.[4]

o Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166
(EVU) or NIOSH (US) standards.[4]

« Hand Protection: Wear chemical-impermeable gloves that satisfy the specifications of EU
Directive 89/686/EEC and the standard EN 374.[4] Gloves must be inspected prior to use.[4]

o Skin and Body Protection: Wear fire/flame resistant and impervious clothing.[4]

Handling Procedures

¢ Avoid contact with skin and eyes.[4]

Avoid breathing mist, gas, or vapors.[4]

Keep away from open flames, hot surfaces, and sources of ignition.

Use non-sparking tools and take precautionary measures against static discharge.[4]

Ensure emergency exits and risk-elimination areas are established.[4]

Storage Conditions

o Store in a tightly closed container.[4]
o Keep in a dry, cool, and well-ventilated place.[4]

o Store apart from incompatible materials, such as strong oxidizing agents, and foodstuff
containers.[4][9]
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Emergency Procedures and First Aid

In case of accidental exposure or release, the following procedures should be followed.

First-Aid Measures
Exposure Route First-Aid Procedure Source(s)

Move the victim into fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [4]
artificial respiration and consult

a doctor immediately.

Take off contaminated clothing
) immediately. Wash off with
Skin Contact [4]
soap and plenty of water.

Consult a doctor.

Rinse with pure water for at
Eye Contact least 15 minutes and consulta  [4]

doctor.

Rinse mouth with water. Do
_ NOT induce vomiting. Call a
Ingestion ] [4]
doctor or Poison Control

Center immediately.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

e Specific Hazards: Vapors are heavier than air and may spread along floors. Forms explosive
mixtures with air on intense heating.

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[4]

Accidental Release Measures
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» Evacuate personnel to safe areas and ensure adequate ventilation.[4]
e Remove all sources of ignition.[4]
o Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[4]

o Contain and clean up the spill using spark-proof tools and explosion-proof equipment.
Collect with an inert absorbent material and place in a suitable, closed container for disposal.

[4]

Experimental Protocols

Detailed experimental protocols for the safety evaluation of cyclodecane are not extensively
published. The following represents a standard methodology for determining a key safety
parameter.

Determination of Flash Point (Cleveland Open-Cup
Method - ASTM D92)

The flash point of a volatile material is the lowest temperature at which its vapors will ignite
when given an ignition source. The value of 65 °C for cyclodecane indicates it is a combustible
liquid.[3][4]

Objective: To determine the flash point of cyclodecane using the Cleveland Open-Cup (COC)
apparatus.

Apparatus:

Cleveland Open-Cup apparatus (brass cup, heating plate).

Standardized thermometer.

Test flame applicator.

Heating source with controlled rate of temperature rise.

Procedure:
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o Sample Preparation: Fill the brass cup with the cyclodecane sample to the marked filling
line. Ensure no sample is on the outside of the cup.

o Apparatus Setup: Place the cup in the heating plate. Insert the thermometer to the specified
depth, ensuring it does not touch the bottom of the cup.

o Heating: Heat the sample initially at a rapid rate, then slow to a rate of 5 to 6 °C per minute
when the temperature is within 28 °C of the expected flash point.

« Ignition Test: As the temperature rises, apply the test flame across the center of the cup at
specified temperature intervals. The test flame should be approximately 4 mm in diameter.

o Observation: The flash point is the lowest temperature at which the application of the test
flame causes the vapors above the liquid surface to ignite and a flash appears at any point
on the surface.

o Recording: Record the observed flash point temperature.

Visualized Safety and Experimental Workflows

The following diagrams illustrate key logical relationships and workflows pertinent to the safe
handling of cyclodecane.
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Caption: Logical relationships between cyclodecane properties and safety measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Initial Safety and
Handling of Cyclodecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584694+#initial-safety-and-handling-data-for-

cyclodecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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